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Compound of Interest

Compound Name: 3-Methyl-5-nitropyridine

Cat. No.: B1361628

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of 3-Methyl-5-nitropyridine. This document provides
immediate, procedural, and logistical information to ensure laboratory safety and operational
efficiency.

Hazard Identification and Safety Precautions

3-Methyl-5-nitropyridine is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as harmful if swallowed, may cause an allergic skin
reaction, and can cause serious eye damage.[1][2]

Signal Word: Danger|[1]

Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H317: May cause an allergic skin reaction.[1][2]
e H318: Causes serious eye damage.[1][2]
Precautionary Statements:

e Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3] Wash hands and
any exposed skin thoroughly after handling.[1][4] Do not eat, drink, or smoke when using this
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product.[1][5] Wear protective gloves, protective clothing, eye protection, and face protection.
[1][3][4] Contaminated work clothing should not be allowed out of the workplace.[1][5]

o Response: If swallowed, call a poison center or doctor if you feel unwell and rinse your
mouth.[1][5] If on skin, wash with plenty of soap and water.[4] If skin irritation or a rash
occurs, get medical advice/attention.[1] Take off contaminated clothing and wash it before
reuse.[1][4] If in eyes, rinse cautiously with water for several minutes.[1][4] Remove contact
lenses, if present and easy to do, and continue rinsing.[1][4] Immediately call a poison center
or doctor.[1]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][3][4]

Physical and Chemical Properties

Property Value

Chemical Formula C6H6N202

Molecular Weight 138.12 g/mol [2][5]
Appearance Yellow crystalline solid[5]
Melting Point 73-75°C[5]

Solubility Sparingly soluble in water[5]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling 3-
Methyl-5-nitropyridine in various laboratory scenarios.
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Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

e Ensure a safety shower and eyewash station are readily accessible.[4]

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid form to prevent dust formation or when working with solutions.[1][4]
[8]

* Remove all sources of ignition if flammable solvents are in use.[3]
2. Donning Personal Protective Equipment (PPE):

e Put on a laboratory coat, ensuring it is fully buttoned.[7]

o Wear appropriate chemical-resistant gloves; inspect them for any signs of damage before
use.[3][7]

o Wear safety glasses with side shields or chemical splash goggles.[6] If a splash hazard
exists, also wear a face shield.[6][7]

3. Handling the Chemical:

e Weighing and Transferring: Handle the solid carefully to avoid creating dust.[1] Use a spatula
for transfers.

e Preparing Solutions: Slowly add the solid to the solvent to prevent splashing. Ensure the
container is appropriately labeled with the chemical name and hazard information.

e Running Reactions: Use appropriate glassware and equipment. If heating, use a controlled
heating source.

4. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][4]
o Clean the work area to remove any residual contamination.
o Properly remove and dispose of gloves and any other disposable PPE.

Waste Disposal Plan

1. Waste Segregation and Collection:
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o All waste containing 3-Methyl-5-nitropyridine is considered hazardous waste.[9]

» Collect solid waste (e.g., contaminated paper towels, gloves, weighing paper) in a
designated, labeled, and sealed hazardous waste container.

e Collect liquid waste (e.g., reaction residues, solutions) in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix with incompatible waste streams.[10]

2. Container Management:

e Ensure waste containers are kept closed when not in use.[11]
» Store waste containers in a designated secondary containment area away from incompatible
materials.[11]

3. Disposal Procedure:

» Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[9]

e Do not dispose of 3-Methyl-5-nitropyridine or its waste down the drain or in the regular
trash.[9]

o For empty chemical containers, rinse them three times with a suitable solvent. The first
rinseate must be collected as hazardous waste.[11] After rinsing, deface the label and
dispose of the container as directed by your institution's policies.[11]

Workflow for Safe Handling and Disposal
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1. Preparation & Risk Assessment
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6. Waste Disposal via EHS

Emergency Response
(Spill, Exposure)
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Caption: Workflow for the safe handling and disposal of 3-Methyl-5-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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